Cas no 2098143-08-7 (1-glycylpiperidine-4-carbonitrile)

• Product Name: 1-glycylpiperidine-4-carbonitrile
• CAS No: 2098143-08-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5726604
• Update Time: 2025-06-08

1-glycylpiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 1-(2-aminoacetyl)-
• 1-Glycylpiperidine-4-carbonitrile
• 1-glycylpiperidine-4-carbonitrile

• Inchi： 1S/C8H13N3O/c9-5-7-1-3-11(4-2-7)8(12)6-10/h7H,1-4,6,10H2
• InChI Key： JFHARRHPTVTWNV-UHFFFAOYSA-N
• SMILES： N1(C(CN)=O)CCC(C#N)CC1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 382.7±37.0 °C(Predicted)
• pka: 8.58±0.29(Predicted)

Additional information on 1-glycylpiperidine-4-carbonitrile

Introduction to 1-glycylpiperidine-4-carbonitrile (CAS No. 2098143-08-7)

1-glycylpiperidine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2098143-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The presence of both a glycyl group and a nitrile functional group in its molecular structure imparts unique chemical and biological characteristics, making it a valuable intermediate in synthetic chemistry and a promising candidate for further investigation in therapeutic contexts.

The molecular structure of 1-glycylpiperidine-4-carbonitrile consists of a piperidine ring substituted at the 4-position with a nitrile group, while the 1-position is linked to a glycyl moiety. This configuration not only contributes to its distinct reactivity but also opens up numerous possibilities for structural modifications and functionalization. The nitrile group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization, which are pivotal in the synthesis of complex molecules. Meanwhile, the glycyl group introduces an amino acid-like functionality, enhancing the compound's potential as a building block for peptidomimetics and proteinase inhibitors.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic profiles and ability to interact with biological targets. Studies have demonstrated that piperidine-based compounds can exhibit significant activity against various diseases, including cancer, inflammation, and neurological disorders. The incorporation of amino acid derivatives, such as glycine, into these structures has further expanded their therapeutic spectrum by improving solubility and bioavailability.

1-glycylpiperidine-4-carbonitrile has been investigated as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features make it an attractive scaffold for designing drugs that target specific enzymatic or receptor pathways. For instance, researchers have explored its utility in developing inhibitors of metalloproteinases, which are enzymes implicated in processes such as tumor invasion and angiogenesis. The nitrile group provides a handle for further derivatization, allowing chemists to introduce additional functional moieties that can modulate binding affinity and selectivity.

One of the most compelling aspects of 1-glycylpiperidine-4-carbonitrile is its role in peptidomimetics—molecules designed to mimic the bioactivity of natural peptides without their drawbacks, such as rapid degradation or immunogenicity. The glycyl group serves as a mimic of peptide bonds, enabling the creation of cyclic structures that can bind to biological targets with high precision. This approach has been particularly successful in the development of protease inhibitors, which are crucial for treating conditions like HIV/AIDS and hepatitis C.

Recent advancements in computational chemistry have also facilitated the design and optimization of 1-glycylpiperidine-4-carbonitrile derivatives. Molecular modeling techniques allow researchers to predict how different structural modifications will affect binding interactions with biological targets, thereby accelerating the drug discovery process. By leveraging these tools, scientists have identified novel analogs with enhanced potency and reduced toxicity compared to their parent compound.

The synthesis of 1-glycylpiperidine-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the 4-position of piperidine followed by introduction of the glycyl group via amide bond formation. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and energy consumption.

From a medicinal chemistry perspective, 1-glycylpiperidine-4-carbonitrile represents an excellent example of how structural diversity can be leveraged to discover new therapeutic agents. Its combination of functional groups makes it a versatile scaffold for further exploration, offering opportunities to develop drugs with tailored properties for specific therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like 1-glycylpiperidine-4-carbonitrile are likely to play an increasingly important role in addressing unmet medical needs.